Cas no 1241560-95-1 (N-(1-cyanocyclohexyl)-2-(3-nitropyridin-4-yl)sulfanylacetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(3-nitropyridin-4-yl)sulfanylacetamide
• CAS No: 1241560-95-1
• MF: C₁₄H₁₆N₄O₃S
• MW: 320.366841316223
• CID: 6559184
• PubChem ID: 47083666
• Update Time: 2024-01-13

N-(1-cyanocyclohexyl)-2-(3-nitropyridin-4-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26687181
• Z915386230
• N-(1-cyanocyclohexyl)-2-(3-nitropyridin-4-yl)sulfanylacetamide
• AKOS008150718
• 1241560-95-1
• N-(1-CYANOCYCLOHEXYL)-2-[(3-NITROPYRIDIN-4-YL)SULFANYL]ACETAMIDE

• Inchi： 1S/C14H16N4O3S/c15-10-14(5-2-1-3-6-14)17-13(19)9-22-12-4-7-16-8-11(12)18(20)21/h4,7-8H,1-3,5-6,9H2,(H,17,19)
• InChI Key： MGCSCWFKBCECCD-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1[N+](=O)[O-])CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 320.09431156g/mol
• Monoisotopic Mass: 320.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 137Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers